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Compound of Interest

Compound Name: 3-Bromopyridine

Cat. No.: B030812 Get Quote

For researchers, scientists, and professionals in drug development, securing a stable and high-

quality supply of key chemical intermediates is paramount. This in-depth guide provides a

comprehensive overview of the commercial availability, key suppliers, and technical

specifications of 3-Bromopyridine, a critical building block in the synthesis of pharmaceuticals

and agrochemicals.

Core Chemical Properties and Grades
3-Bromopyridine (CAS No. 626-55-1) is a halogenated aromatic heterocyclic organic

compound. It is a colorless to pale yellow liquid at room temperature.[1][2] This versatile

intermediate is primarily offered in two main grades: Industrial Grade and Pharmaceutical

Grade, with purity levels typically ranging from 98% to over 99%.[2][3][4][5]
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Property Value References

CAS Number 626-55-1 [1][4][5][6]

Molecular Formula C5H4BrN [1][4][5][7]

Molecular Weight 158.00 g/mol [2][5]

Appearance
Colorless to very pale yellow

oily liquid
[1]

Purity ≥98% to >99% [1][2][4][5][6]

Boiling Point 173 °C (lit.) [2]

Density 1.64 g/mL at 25 °C (lit.) [2]

Refractive Index n20/D 1.571 (lit.) [2]

Flash Point 52 °C (125.6 °F) - closed cup [2]

Major Global Suppliers and Commercial Availability
The global market for 3-Bromopyridine is served by a combination of large-scale

manufacturers and specialized chemical suppliers catering to research and development

needs. Key manufacturers include Vertellus, Jubilant Ingrevia, Koei Chemical, and several

entities in China such as Changzhou CIMC Chemical Co., Ltd., and Ningbo Yinuo Chemical

Co., Ltd.[3][7] For laboratory and pilot-scale quantities, prominent suppliers include Merck

(Sigma-Aldrich), Thermo Fisher Scientific (Alfa Aesar), and Tokyo Chemical Industry (TCI).[2][3]

[4][8]

The following tables summarize the typical commercial offerings from a selection of key

suppliers. Please note that availability and pricing are subject to change and direct inquiry with

the supplier is recommended for the most current information.

Research and Development Grade Suppliers
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Supplier Purity
Available
Quantities

Typical Lead Time

Strem Chemicals min. 99% 25g, 100g Inquire with supplier

Thermo Fisher

Scientific
98+%, 99%

25g, 100g, 500g,

25mL, 100mL

Stock dependent,

estimated dates

provided

Sigma-Aldrich (Merck) 99% Inquire with supplier Inquire with supplier

Tokyo Chemical

Industry (TCI)
>98.0% (GC) 25G, 100G

Same day dispatch for

Hyderabad stock; 10-

12 working days for

Japan stock

Oakwood Chemical 99%
1g, 5g, 25g, 100g,

500g

In Stock USA (for

listed items)

Otto Chemie Pvt Ltd 99% Bottle / Drum Worldwide shipping

Bulk and Commercial Grade Suppliers
Supplier Purity

Minimum Order
Quantity (MOQ)

Geographic Focus

Jubilant Ingrevia Commercial Grade
Inquire for bulk

quantities
Global

Shree Sai Life

Sciences
99% 25 Kilogram All over the world

Vertellus
Industrial,

Pharmaceutical

Inquire for bulk

quantities
Global

Lorven Biologics Pvt

Ltd
98%

1 kg, 5 kg, 10 kg,

25kg and 1 MT
India

RPN ORGANICS PVT

LTD
98%

1 kg, 5 kg, 10 kg,

25kg and 1 MT
India
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Applications in Synthesis
3-Bromopyridine is a versatile building block in organic synthesis, primarily utilized in the

pharmaceutical and agrochemical industries.[3][9] Its reactivity allows for the introduction of the

pyridine moiety into larger, more complex molecules.

Pharmaceutical Applications: It serves as a key intermediate in the synthesis of several active

pharmaceutical ingredients (APIs), including:

Abiraterone acetate: A drug used to treat prostate cancer.[7]

Niraparib: A PARP inhibitor for the treatment of ovarian cancer.[7]

Lorlatinib: An ALK inhibitor used in cancer therapy.[7]

Agrochemical Applications: In the agrochemical sector, 3-Bromopyridine is used in the

formulation of pesticides and herbicides.[3][9] It is a precursor for compounds like

Tyclopyrazoflor.[7]

Supply Chain and Sourcing Workflow
The process of sourcing 3-Bromopyridine typically follows a structured workflow, from initial

supplier identification to final product delivery and qualification.
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Figure 1: 3-Bromopyridine Sourcing Workflow
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Caption: A typical workflow for sourcing 3-Bromopyridine.
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Safety, Handling, and Storage
3-Bromopyridine is a flammable liquid and vapor and is harmful if swallowed, in contact with

skin, or if inhaled. It is also classified as a skin and eye irritant.[2]

Precautionary Measures:

Keep away from heat, sparks, open flames, and other ignition sources.

Use only in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including gloves, eye protection, and

a dust mask (type N95 or equivalent).[2]

Ground and bond container and receiving equipment to prevent static discharge.

Storage:

Store in a cool, dark, and dry place.[10]

Keep the container tightly sealed in a dry and well-ventilated place.

Store under an inert gas atmosphere.

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the

supplier.[1][2][7]

Experimental Protocol: A Representative Suzuki
Coupling Reaction
The following is a generalized experimental protocol for a Suzuki coupling reaction using 3-
Bromopyridine, a common transformation in medicinal chemistry.
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Figure 2: Suzuki Coupling Experimental Workflow
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Caption: A generalized workflow for a Suzuki coupling reaction.

Detailed Methodology:
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Reaction Setup: A reaction vessel (e.g., a round-bottom flask) is charged with a magnetic stir

bar and flushed with an inert gas (e.g., nitrogen or argon). An appropriate solvent (e.g.,

dioxane, toluene, or DMF) is added.

Addition of Reactants: 3-Bromopyridine (1.0 eq), the desired boronic acid or boronic acid

pinacol ester (1.1-1.5 eq), and a base (e.g., K2CO3, Cs2CO3, or K3PO4, 2.0-3.0 eq) are

added to the reaction vessel.

Addition of Catalyst: A palladium catalyst, such as Tetrakis(triphenylphosphine)palladium(0)

(Pd(PPh3)4) (0.01-0.05 eq), is added.

Reaction: The reaction mixture is heated to the desired temperature (typically 80-110 °C)

and stirred until the starting material is consumed, as monitored by an appropriate technique

like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-

MS).

Work-up: Upon completion, the reaction is cooled to room temperature. The mixture is then

quenched with water and extracted with an organic solvent (e.g., ethyl acetate or

dichloromethane). The combined organic layers are washed with brine, dried over anhydrous

sodium sulfate or magnesium sulfate, filtered, and concentrated under reduced pressure.

Purification: The crude product is purified by column chromatography on silica gel using an

appropriate eluent system (e.g., a gradient of hexane and ethyl acetate).

Characterization: The structure and purity of the final product are confirmed by analytical

techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass

Spectrometry (MS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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